Cas no 923204-35-7 (N-(1-cyanocyclohexyl)-2-{[4-(trifluoromethyl)phenyl]amino}acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-{[4-(trifluoromethyl)phenyl]amino}acetamide
• CAS No: 923204-35-7
• MF: C₁₆H₁₈F₃N₃O
• MW: 325.328834056854
• CID: 6180054
• PubChem ID: 17408188
• Update Time: 2025-06-08

N-(1-cyanocyclohexyl)-2-{[4-(trifluoromethyl)phenyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• Z64947381
• 923204-35-7
• N-(1-cyanocyclohexyl)-2-[4-(trifluoromethyl)anilino]acetamide
• AKOS034511269
• N-(1-cyanocyclohexyl)-2-{[4-(trifluoromethyl)phenyl]amino}acetamide
• EN300-26684913

• Inchi： 1S/C16H18F3N3O/c17-16(18,19)12-4-6-13(7-5-12)21-10-14(23)22-15(11-20)8-2-1-3-9-15/h4-7,21H,1-3,8-10H2,(H,22,23)
• InChI Key： SHVYLVSIRVMQLZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NCC(NC1(C#N)CCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 325.14019669g/mol
• Monoisotopic Mass: 325.14019669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.9Ų

Additional information on N-(1-cyanocyclohexyl)-2-{[4-(trifluoromethyl)phenyl]amino}acetamide

N-(1-cyanocyclohexyl)-2-{[4-(trifluoromethyl)phenyl]amino}acetamide (CAS No. 923204-35-7): A Comprehensive Overview

N-(1-cyanocyclohexyl)-2-{[4-(trifluoromethyl)phenyl]amino}acetamide, also known by its CAS number 923204-35-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyanocyclohexyl group and a trifluoromethyl-substituted phenyl moiety. These functional groups contribute to the compound's distinct chemical properties and potential biological activities.

The synthesis of N-(1-cyanocyclohexyl)-2-{[4-(trifluoromethyl)phenyl]amino}acetamide involves a series of well-defined chemical reactions. Typically, the synthesis begins with the preparation of the cyanocyclohexyl intermediate, followed by the formation of the amide bond with 2-aminoacetamide. The introduction of the trifluoromethyl-substituted phenyl group is achieved through a coupling reaction, often facilitated by palladium catalysts. The overall synthetic route is highly efficient and can be scaled up for industrial production.

Recent studies have highlighted the potential applications of N-(1-cyanocyclohexyl)-2-{[4-(trifluoromethyl)phenyl]amino}acetamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, N-(1-cyanocyclohexyl)-2-{[4-(trifluoromethyl)phenyl]amino}acetamide has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways that regulate cell survival and proliferation, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of N-(1-cyanocyclohexyl)-2-{[4-(trifluoromethyl)phenyl]amino}acetamide have also been extensively studied. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a suitable candidate for further clinical development. The compound shows good oral bioavailability and a long half-life, which are desirable attributes for a therapeutic agent.

Toxicological evaluations have indicated that N-(1-cyanocyclohexyl)-2-{[4-(trifluoromethyl)phenyl]amino}acetamide is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are ongoing to ensure its long-term safety and efficacy. These assessments include in vitro and in vivo studies to evaluate potential adverse effects on various organ systems.

In conclusion, N-(1-cyanocyclohexyl)-2-{[4-(trifluoromethyl)phenyl]amino}acetamide (CAS No. 923204-35-7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.